Cas no 836-60-2 (1-Chloro-4-(octyloxy)benzene)
1-Chloro-4-(octyloxy)benzene structure
Product Name:1-Chloro-4-(octyloxy)benzene
CAS No:836-60-2
MF:C14H21ClO
MW:240.768943548203
CID:989007
PubChem ID:303012
Update Time:2025-04-20
1-Chloro-4-(octyloxy)benzene Chemical and Physical Properties
Names and Identifiers
-
- 1-chloro-4-octoxybenzene
- DTXSID70307351
- 1-chloro-4-(octyloxy)benzene
- AKOS014091666
- 836-60-2
- NSC190785
- NSC-190785
- SCHEMBL11662072
- 1-Chloro-4-(octyloxy)benzene
-
- Inchi: 1S/C14H21ClO/c1-2-3-4-5-6-7-12-16-14-10-8-13(15)9-11-14/h8-11H,2-7,12H2,1H3
- InChI Key: WIDHUBSORYSSME-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)OCCCCCCCC
Computed Properties
- Exact Mass: 240.1280930g/mol
- Monoisotopic Mass: 240.1280930g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 8
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.1
- Topological Polar Surface Area: 9.2Ų
1-Chloro-4-(octyloxy)benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1743357-1g |
1-Chloro-4-(octyloxy)benzene |
836-60-2 | 98% | 1g |
¥2906.00 | 2024-07-28 |
1-Chloro-4-(octyloxy)benzene Related Literature
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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3. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
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Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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